4-(Cyclohexyloxy)-2-hydroxybenzoic acid

• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• IUPAC Name: 4-cyclohexyloxy-2-hydroxybenzoic acid
• InChI: InChI=1S/C13H16O4/c14-12-8-10(6-7-11(12)13(15)16)17-9-4-2-1-3-5-9/h6-9,14H,1-5H2,(H,15,16)
• InChI Key: GVUQQIOIHJDSJT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC(=C(C=C2)C(=O)O)O

Description

4-(Cyclohexyloxy)-2-hydroxybenzoic acid: is a chemical compound with the molecular formula CHO.

• It consists of a hydroxybenzoic acid core with a cyclohexyloxy group attached to one of the aromatic rings.
• The compound’s structure is shown below:

  $$\text{Cyclohexyloxy group} - \text{Hydroxybenzoic acid core}$$Cyclohexyloxy group−Hydroxybenzoic acid core

• It may be synthesized through various methods, which we’ll explore in the next section.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Major Products:

Scientific Research Applications

Chemistry: Used as a building block for more complex molecules.

Biology: Investigated for potential biological activity (e.g., enzyme inhibition).

Medicine: May have applications in drug development.

Industry: Employed in the synthesis of specialty chemicals.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• It may interact with molecular targets (e.g., enzymes, receptors) or modulate cellular pathways.

Comparison with Similar Compounds

• While I don’t have specific information on similar compounds, further research could identify related structures.